Cas no 189827-01-8 (L-Lysyl-L-phenylalanyl-O-phosphono-L-threonyl-L-prolyl-L-lysine)

• Product Name: L-Lysyl-L-phenylalanyl-O-phosphono-L-threonyl-L-prolyl-L-lysine
• CAS No: 189827-01-8
• MF: C₃₀H₅₀N₇O₁₀P
• MW: 699.732668399811
• CID: 2786904
• PubChem ID: 71347865
• Update Time: 2025-04-21

L-Lysyl-L-phenylalanyl-O-phosphono-L-threonyl-L-prolyl-L-lysine Chemical and Physical Properties

Names and Identifiers

• DTXSID80773785
• L-Lysyl-L-phenylalanyl-O-phosphono-L-threonyl-L-prolyl-L-lysine
• 189827-01-8

• Inchi： 1S/C30H50N7O10P/c1-19(47-48(44,45)46)25(29(41)37-17-9-14-24(37)28(40)34-22(30(42)43)13-6-8-16-32)36-27(39)23(18-20-10-3-2-4-11-20)35-26(38)21(33)12-5-7-15-31/h2-4,10-11,19,21-25H,5-9,12-18,31-33H2,1H3,(H,34,40)(H,35,38)(H,36,39)(H,42,43)(H2,44,45,46)/t19-,21+,22+,23+,24+,25+/m1/s1
• InChI Key： ZWFVVZTVAQKACW-GFGQVAFXSA-N
• SMILES： P(=O)(O)(O)O[C@H](C)[C@@H](C(N1CCC[C@H]1C(N[C@H](C(=O)O)CCCCN)=O)=O)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCCCN)N)=O)=O

Computed Properties

• Exact Mass: 699.33567781Da
• Monoisotopic Mass: 699.33567781Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 48
• Rotatable Bond Count: 21
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.6
• Topological Polar Surface Area: 290Ų